4-butyl-N-(1,1-dioxidotetrahydro-3-thienyl)cyclohexanecarboxamide

• Molecular Formula: C15H27NO3S
• Molecular Weight: 301.4 g/mol
• IUPAC Name: 4-butyl-N-(1,1-dioxothiolan-3-yl)cyclohexane-1-carboxamide
• InChI: InChI=1S/C15H27NO3S/c1-2-3-4-12-5-7-13(8-6-12)15(17)16-14-9-10-20(18,19)11-14/h12-14H,2-11H2,1H3,(H,16,17)
• InChI Key: HYGUOKVHOMDQDK-UHFFFAOYSA-N
• SMILES: CCCCC1CCC(CC1)C(=O)NC2CCS(=O)(=O)C2

Description

4-butyl-N-(1,1-dioxidotetrahydro-3-thienyl)cyclohexanecarboxamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is a type of thienylcyclohexanecarboxamide and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 4-butyl-N-(1,1-dioxidotetrahydro-3-thienyl)cyclohexanecarboxamide is not fully understood. However, it is believed to work by modulating the activity of certain receptors in the brain.
Biochemical and Physiological Effects:
4-butyl-N-(1,1-dioxidotetrahydro-3-thienyl)cyclohexanecarboxamide has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation, reduce seizures, and improve cognitive function in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butyl-N-(1,1-dioxidotetrahydro-3-thienyl)cyclohexanecarboxamide in lab experiments is its potential therapeutic applications. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to design experiments that target specific pathways.

Future Directions

There are several future directions for research on 4-butyl-N-(1,1-dioxidotetrahydro-3-thienyl)cyclohexanecarboxamide. One direction is to further investigate its anti-inflammatory properties and potential applications in treating inflammatory diseases. Another direction is to explore its potential as an anticonvulsant and its ability to reduce seizures in animal models. Additionally, more research is needed to fully understand its mechanism of action and how it modulates certain receptors in the brain.

Synthesis Methods

4-butyl-N-(1,1-dioxidotetrahydro-3-thienyl)cyclohexanecarboxamide can be synthesized using various methods. One method involves the reaction of 4-butylcyclohexanone with thiosemicarbazide in the presence of acetic acid and sodium acetate. The resulting product is then treated with hydrogen peroxide to yield the desired compound.

Scientific Research Applications

4-butyl-N-(1,1-dioxidotetrahydro-3-thienyl)cyclohexanecarboxamide has been studied for its potential applications in scientific research. One study found that this compound has anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines. Another study found that it has anticonvulsant properties and can reduce seizures in animal models.